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Compound of Interest

Compound Name: 1H-Pyrazole-3,4,5-d3

Cat. No.: B13422196 Get Quote

An In-Depth Technical Guide to 1H-Pyrazole-3,4,5-d3

Introduction
1H-Pyrazole-3,4,5-d3 is the deuterated isotopologue of 1H-pyrazole, a five-membered

aromatic heterocycle containing two adjacent nitrogen atoms.[1][2] This stable isotope-labeled

compound is a high-value tool for researchers, scientists, and drug development professionals.

Its primary significance lies in its application as an internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS) and as a tracer in metabolic

studies.[2] The substitution of hydrogen with deuterium, a heavier isotope, provides a distinct

mass signature and can influence the rate of metabolic processes, a phenomenon known as

the Kinetic Isotope Effect (KIE).[3] This guide provides a comprehensive overview of the

chemical properties, structure, and critical applications of 1H-Pyrazole-3,4,5-d3.

Chemical Structure and Identification
1H-Pyrazole-3,4,5-d3 features a pyrazole ring where the hydrogen atoms at positions 3, 4, and

5 have been replaced by deuterium atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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